Cas no 1322002-05-0 ((2E)-3-(2,5-dimethoxyphenyl)amino-2-4-(4-methylphenyl)-1,3-thiazol-2-ylprop-2-enenitrile)

• Product name: (2E)-3-(2,5-dimethoxyphenyl)amino-2-4-(4-methylphenyl)-1,3-thiazol-2-ylprop-2-enenitrile
• CAS No: 1322002-05-0
• MF: C₂₁H₁₉N₃O₂S
• MW: 377.459463357925
• CID: 6033875
• PubChem ID: 5897407

(2E)-3-(2,5-dimethoxyphenyl)amino-2-4-(4-methylphenyl)-1,3-thiazol-2-ylprop-2-enenitrile Chemical and Physical Properties

Names and Identifiers

• (2E)-3-(2,5-dimethoxyphenyl)amino-2-4-(4-methylphenyl)-1,3-thiazol-2-ylprop-2-enenitrile
• (E)-3-((2,5-dimethoxyphenyl)amino)-2-(4-(p-tolyl)thiazol-2-yl)acrylonitrile
• 2-Thiazoleacetonitrile, α-[[(2,5-dimethoxyphenyl)amino]methylene]-4-(4-methylphenyl)-, (αE)-
• (2E)-3-[(2,5-DIMETHOXYPHENYL)AMINO]-2-[4-(4-METHYLPHENYL)-1,3-THIAZOL-2-YL]PROP-2-ENENITRILE
• 1322002-05-0
• AKOS024599195
• F0760-1673
• (E)-3-(2,5-dimethoxyanilino)-2-[4-(4-methylphenyl)-1,3-thiazol-2-yl]prop-2-enenitrile

• Inchi： 1S/C21H19N3O2S/c1-14-4-6-15(7-5-14)19-13-27-21(24-19)16(11-22)12-23-18-10-17(25-2)8-9-20(18)26-3/h4-10,12-13,23H,1-3H3/b16-12+
• InChI Key： DKAQEXJGPGUWMQ-FOWTUZBSSA-N
• SMILES： C(#N)/C(/C1=NC(C2=CC=C(C)C=C2)=CS1)=C\NC1=CC(OC)=CC=C1OC

Computed Properties

• Exact Mass: 377.11979803g/mol
• Monoisotopic Mass: 377.11979803g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 553
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 95.4Ų

Experimental Properties

• Density: 1.244±0.06 g/cm3(Predicted)
• Boiling Point: 559.4±60.0 °C(Predicted)
• pka: 1.27±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on (2E)-3-(2,5-dimethoxyphenyl)amino-2-4-(4-methylphenyl)-1,3-thiazol-2-ylprop-2-enenitrile

Comprehensive Analysis of (2E)-3-(2,5-dimethoxyphenyl)amino-2-4-(4-methylphenyl)-1,3-thiazol-2-ylprop-2-enenitrile (CAS No. 1322002-05-0)

The compound (2E)-3-(2,5-dimethoxyphenyl)amino-2-4-(4-methylphenyl)-1,3-thiazol-2-ylprop-2-enenitrile, identified by its CAS No. 1322002-05-0, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and material science. Its unique structural features, including a thiazole ring and a prop-2-enenitrile moiety, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a pharmacophore in drug discovery, owing to its ability to interact with biological targets.

One of the most frequently searched questions about this compound revolves around its synthetic pathways and reactivity. The 2,5-dimethoxyphenyl group and the 4-methylphenyl substituent contribute to its electronic properties, which are critical for understanding its behavior in chemical reactions. Recent studies have explored its use in fluorescence-based sensors, leveraging its conjugated system for detecting metal ions or small molecules. This aligns with the growing demand for sustainable sensing technologies, a hot topic in environmental and analytical chemistry.

Another area of interest is the compound's potential role in optoelectronic materials. The thiazole ring, known for its electron-withdrawing properties, combined with the cyano group, suggests applicability in organic semiconductors or photovoltaic devices. With the rise of green energy solutions, researchers are actively investigating how such molecules can enhance the efficiency of solar cells or LEDs. This connection to renewable energy trends makes the compound highly relevant in contemporary scientific discourse.

From a medicinal chemistry perspective, the (2E)-prop-2-enenitrile scaffold is often associated with bioactivity, particularly in kinase inhibition or anti-inflammatory applications. Users frequently search for "thiazole derivatives in drug design" or "nitrile-containing bioactive compounds," highlighting the demand for innovative therapeutic agents. Preliminary studies suggest that this compound may exhibit selective binding to certain enzymes, though further in vitro and in vivo validation is required.

The compound's physicochemical properties, such as solubility, stability, and logP values, are also critical for its practical applications. Analytical techniques like HPLC, NMR, and mass spectrometry are essential for characterizing its purity and structure. These aspects are frequently queried by professionals seeking to integrate the compound into their workflows, emphasizing the need for detailed technical data.

In summary, (2E)-3-(2,5-dimethoxyphenyl)amino-2-4-(4-methylphenyl)-1,3-thiazol-2-ylprop-2-enenitrile (CAS No. 1322002-05-0) represents a versatile molecule with broad potential in material science, drug discovery, and environmental sensing. Its alignment with trending topics like sustainable technology and precision medicine ensures its continued relevance in scientific research and industrial applications.